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Compound of Interest

Compound Name: 1-(1,2,4-Triazin-3-yl)ethanone

CAS No.: 185445-06-1

Cat. No.: B574296 Get Quote

In research and development, we frequently synthesize or work with compounds whose

toxicological and environmental profiles are incomplete. The foundational principle for

managing waste from such materials is to assume they are hazardous until proven otherwise.

This conservative approach is the cornerstone of a robust Chemical Hygiene Plan (CHP) as

required by the Occupational Safety and Health Administration (OSHA).[1][2][3][4]

The disposal of any chemical waste is governed by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[5][6][7] This regulation

establishes a "cradle-to-grave" responsibility for all generators of hazardous waste.[8] For 1-
(1,2,4-Triazin-3-yl)ethanone, lacking specific data, we must assume it could meet one of the

EPA's four criteria for hazardous waste: Ignitability, Corrosivity, Reactivity, or, most likely,

Toxicity.[5][9] The triazine ring, a nitrogen-containing heterocycle, is a structural motif found in

many biologically active compounds, including herbicides, which warrants a high degree of

caution regarding its potential environmental and health effects.[10][11][12][13]

Regulatory Compliance Summary
To ensure adherence to federal standards, all disposal procedures must align with the key

requirements set forth by OSHA and the EPA.
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Regulatory Body & Standard Core Requirement
Action for 1-(1,2,4-Triazin-3-

yl)ethanone Disposal

EPA (Resource Conservation

and Recovery Act - RCRA)

Proper identification, tracking,

and disposal of hazardous

waste.[6][8]

Classify 1-(1,2,4-Triazin-3-

yl)ethanone waste as

hazardous. Do not dispose of it

down the drain or in regular

trash.[5][6]

OSHA (Lab Standard - 29 CFR

1910.1450)

Implementation of a written

Chemical Hygiene Plan (CHP)

to protect workers.[1][2][3]

The procedures outlined here

should be incorporated into

your lab's specific CHP.[2]

OSHA (Hazard

Communication)

Proper labeling of all chemical

containers, including waste.[4]

Use a standardized hazardous

waste tag with complete and

accurate information.[6]

Disposal Workflow for Research Chemicals with
Unknown Hazards
The following diagram outlines the critical decision points and procedural flow for the safe

disposal of 1-(1,2,4-Triazin-3-yl)ethanone.
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Disposal Workflow: 1-(1,2,4-Triazin-3-yl)ethanone

In-Lab Waste Management

Institutional Disposal Process

Waste Generation
(e.g., surplus material, contaminated labware)

Characterize Waste:
Is a specific SDS available?

Assume Hazardous:
Treat as Acutely Toxic (P-Listed Waste Category) for maximum precaution.

No

Select Compatible Container
(HDPE or borosilicate glass, leak-proof lid)

Attach Hazardous Waste Label

Complete Label Information:
- 'Hazardous Waste'

- Full Chemical Name
- Hazard Pictograms (Toxic, Environmental)

- Accumulation Start Date
- PI/Lab Information

Store in Satellite Accumulation Area (SAA)
- At/near point of generation

- Secondary containment
- Lid closed

Container is 90% Full
OR

Accumulation time limit reached

Submit Waste Pickup Request to EHS/WHS Office

EHS Personnel Review & Schedule Pickup

Waste Transferred to Central Accumulation Area

Final Disposal via Licensed Facility

Click to download full resolution via product page

Caption: Waste disposal decision and action workflow.
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Step-by-Step Disposal Protocol
This protocol provides the necessary steps for the safe handling and disposal of 1-(1,2,4-
Triazin-3-yl)ethanone waste.

1. Personal Protective Equipment (PPE) Confirmation Before handling the waste material,

ensure you are wearing appropriate PPE as stipulated by your laboratory's Chemical Hygiene

Plan. This must include:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile). Change gloves immediately if

contamination occurs.

Body Protection: A standard lab coat.

2. Waste Segregation at the Source Proper segregation is critical to prevent dangerous

chemical reactions.[14]

Dedicated Waste Stream: Designate a specific waste container solely for 1-(1,2,4-Triazin-3-
yl)ethanone and materials contaminated with it (e.g., pipette tips, contaminated filter paper).

Incompatibility: Do not mix this waste with other chemical wastes, especially strong oxidizing

agents, acids, or bases.[15][16] While specific reactivity data is unavailable, this is a prudent

measure to avoid unforeseen reactions.[14]

3. Container Selection and Management The integrity of the waste container is a primary line of

defense against spills and exposure.[5]

Material Compatibility: Use a container made of a material compatible with the waste. For

solid 1-(1,2,4-Triazin-3-yl)ethanone or solutions in common organic solvents, a high-density

polyethylene (HDPE) or borosilicate glass bottle with a screw-on, leak-proof cap is

appropriate.[6][7][9]

Condition: The container must be in good condition, free of cracks or deterioration.[9]

Closure: Keep the container securely closed at all times, except when adding waste.[9] Do

not leave a funnel in the opening.[9]
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4. Hazardous Waste Labeling Accurate and complete labeling is a strict regulatory requirement.

[3][6] Your institution's Environmental Health & Safety (EHS) office will provide official

hazardous waste tags. The tag must include:

The words "Hazardous Waste."[6][9]

Full Chemical Name: Write out "1-(1,2,4-Triazin-3-yl)ethanone." Do not use abbreviations,

formulas, or ditto marks.[6][9] For mixtures, list all components and their approximate

percentages.[9]

Hazard Identification: Check the appropriate hazard pictograms. Given the lack of data, it is

prudent to mark for Toxicity (Skull and Crossbones) and Environmental Hazard

(Environment).

Contact Information: List the name and contact number of the Principal Investigator or

responsible laboratory personnel.[6]

5. On-Site Accumulation and Storage Waste must be stored safely in a designated Satellite

Accumulation Area (SAA) within the laboratory.[9]

Location: The SAA must be at or near the point of waste generation and under the control of

laboratory personnel.[9]

Secondary Containment: Place the waste container in a larger, chemically resistant tray or

tub to contain any potential leaks.[5]

Ventilation: Store chemical waste in a well-ventilated area, such as a designated cabinet or

within a chemical fume hood if space permits and it does not interfere with operations.[7][17]

Inspections: Inspect the container weekly for any signs of leakage or deterioration.[9]

6. Arranging for Final Disposal Laboratory personnel are responsible for waste until it is

collected by trained EHS staff.

Container Fullness: When the container is approximately 90% full, submit a chemical waste

pickup request to your institution's EHS office.[9] Do not overfill containers.[7]
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Documentation: Complete all required institutional paperwork for the waste pickup request.

Be prepared to provide the full chemical name and hazard information.

EHS Handover: EHS will transport the waste to a central accumulation facility before it is

sent for final disposal, typically via high-temperature incineration, by a licensed hazardous

waste vendor.[8][18][19]

By adhering to this comprehensive, safety-first protocol, you ensure that the disposal of 1-
(1,2,4-Triazin-3-yl)ethanone is managed in a manner that protects you, your colleagues, and

the environment, while maintaining full regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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